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Compound of Interest

Compound Name: 1-(azetidin-3-yl)-1H-imidazole

CAS No.: 278789-06-3

Cat. No.: B1289055

Get Quote

Executive Summary
The 1-(azetidin-3-yl)-1H-imidazole scaffold represents a high-value pharmacophore in

modern drug discovery, particularly within the realm of Fragment-Based Drug Design (FBDD).

[1] This structure combines the conformational rigidity and metabolic stability of the four-

membered azetidine ring with the versatile hydrogen-bonding capabilities of the imidazole

moiety.

In medicinal chemistry, this specific topology serves as a critical bioisostere for larger saturated

heterocycles (e.g., piperidines, pyrrolidines), offering a strategy to lower molecular weight and

lipophilicity (LogP) while maintaining ligand efficiency. This guide provides a definitive technical

analysis of its synthesis, physicochemical properties, and application in signaling pathway

modulation.[1]

Structural & Physicochemical Analysis[2][3][4][5]
The 1-(azetidin-3-yl)-1H-imidazole molecule consists of an imidazole ring attached at its N1

position to the C3 position of an azetidine ring.[1] This linkage creates a vector orientation
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distinct from 3-substituted pyrrolidines, influencing the spatial arrangement of substituents in

the binding pocket.

Key Physicochemical Parameters[2][4][5][6][7]
Parameter Value (Approx.)

Significance in Drug
Design

Molecular Weight 123.16 g/mol

Ideal for Fragment-Based Drug

Design (Rule of 3 compliant).

[1]

CLogP -0.5 to 0.2
Low lipophilicity enhances

aqueous solubility.[1]

TPSA ~29 Å²

Favorable for membrane

permeability and BBB

penetration.[1]

pKa (Azetidine) ~11.0 (Secondary Amine)
Highly basic; exists as a cation

at physiological pH.[1]

pKa (Imidazole) ~7.0

Amphoteric; acts as H-bond

donor/acceptor or metal

coordinator.[1]

Ring Strain ~26 kcal/mol (Azetidine)

High strain requires careful

thermal management during

synthesis.[1]

Structural Conformation
The azetidine ring is not planar; it exists in a puckered conformation to relieve torsional strain.

[1] The attachment of the planar imidazole at C3 locks the vector, reducing the entropic penalty

upon binding to protein targets compared to flexible alkyl linkers.

Synthetic Architecture & Protocols
The synthesis of 1-(azetidin-3-yl)-1H-imidazole requires a strategy that mitigates the risk of

azetidine ring opening (polymerization) while ensuring regioselectivity at the imidazole nitrogen.
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Retrosynthetic Analysis (Logic Flow)
The most robust disconnection is the C-N bond between the azetidine C3 and Imidazole N1.

We utilize a nucleophilic substitution strategy where the imidazole acts as the nucleophile

displacing a leaving group (LG) on the protected azetidine.

Key Logic

1-(Azetidin-3-yl)-1H-imidazole C-N Disconnection
Retrosynthesis Imidazole + 

 1-Boc-3-iodoazetidine
Precursors

Protecting Group Strategy (Boc) Prevents N-polymerization

Click to download full resolution via product page

Figure 1: Retrosynthetic logic prioritizing the stability of the strained azetidine ring.

Detailed Experimental Protocol
Objective: Synthesis of 1-(azetidin-3-yl)-1H-imidazole dihydrochloride.

Phase 1: N-Alkylation (The Coupling)
Reagents: Imidazole (1.0 eq), 1-Boc-3-iodoazetidine (1.1 eq), Cesium Carbonate (

, 2.0 eq).

Solvent: Anhydrous DMF.[1]

Conditions: 80°C, 12 hours, Inert Atmosphere (

).

Step-by-Step:

Charge: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

Imidazole (68 mg, 1.0 mmol) in anhydrous DMF (3.0 mL).
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Activate: Add

(650 mg, 2.0 mmol). Stir at room temperature for 15 minutes to facilitate deprotonation of the
imidazole N-H.[1]

Couple: Add 1-Boc-3-iodoazetidine (311 mg, 1.1 mmol) dropwise.

Heat: Heat the mixture to 80°C. Note: Do not exceed 100°C to prevent thermal

decomposition of the azetidine.

Monitor: Check TLC (5% MeOH in DCM). The starting imidazole spot should disappear.[1]

Workup: Dilute with EtOAc (20 mL), wash with water (3x) and brine. Dry organic layer over

.[1][2][3]

Purification: Flash column chromatography (DCM:MeOH gradient) yields tert-butyl 3-(1H-

imidazol-1-yl)azetidine-1-carboxylate.

Phase 2: Deprotection (The Release)
Reagents: 4M HCl in Dioxane.

Solvent: DCM or MeOH.

Step-by-Step:

Dissolve: Dissolve the Boc-intermediate in minimal DCM (2 mL).

Acidify: Add 4M HCl in Dioxane (2 mL, excess) at 0°C.

React: Allow to warm to room temperature and stir for 2 hours.

Isolate: The product usually precipitates as the hydrochloride salt.[1] Filter or evaporate

volatiles under reduced pressure.[1][2]

Yield: Quantitative conversion to 1-(azetidin-3-yl)-1H-imidazole dihydrochloride.
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Start: Imidazole + Base

Intermediate: 1-Boc-3-(imidazol-1-yl)azetidine

1-Boc-3-iodoazetidine
DMF, 80°C, 12h

Product: 1-(Azetidin-3-yl)-1H-imidazole (HCl Salt)

4M HCl/Dioxane
Deprotection

Validation Point:
LCMS (M+H) & 1H NMR

Click to download full resolution via product page

Figure 2: Step-by-step synthetic workflow with critical validation checkpoints.

Medicinal Chemistry Applications
Bioisosterism & Scaffold Hopping
The 1-(azetidin-3-yl)-1H-imidazole moiety is a proven bioisostere for:

N-Substituted Piperidines: Reducing the ring size from 6 to 4 lowers the lipophilicity (LogP)

by approximately 1.0 unit, improving metabolic stability by reducing the number of oxidizable

C-H bonds.

Ethyl-linked Imidazoles: The azetidine ring introduces rigidity, reducing the entropic cost of

binding compared to a flexible ethyl chain.[1]

Target Relevance
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This scaffold is particularly relevant in the design of:

H3/H4 Receptor Antagonists: The basic azetidine nitrogen mimics the histamine ethylamine

pharmacophore.[1]

JAK Inhibitors: Similar to the structure of Baricitinib (which uses a pyrazole-azetidine

linkage), this scaffold serves as a hinge-binder or solvent-front interaction motif.

Piperidine Scaffold
(High LogP, Flexible)

Azetidine Scaffold
(Low LogP, Rigid)Bioisosteric Replacement

Target Binding Pocket
(H3R, JAK, etc.)

Standard Fit

Optimized Fit
(Lower Metabolic Liability)

Click to download full resolution via product page

Figure 3: Bioisosteric relationship demonstrating the advantages of the azetidine scaffold.

Analytical Characterization (Self-Validating System)
To ensure the integrity of the synthesized scaffold, the following analytical data must be

verified.

NMR Diagnostics ( or )
Azetidine Protons: Look for a distinct set of multiplets around 4.0–4.5 ppm corresponding to

the 4 protons adjacent to the nitrogen (

and

).

Methine Proton: The proton at

(attached to imidazole) typically appears as a quintet or multiplet around 5.2–5.5 ppm,
shifted downfield due to the aromatic ring.
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Imidazole Protons: Three distinct signals in the aromatic region (approx. 7.5, 7.8, and 9.0

ppm for the salt form).

Mass Spectrometry[1]
LCMS (ESI+): Expect a parent ion peak

at 124.08 m/z (free base).[1]

Fragment Pattern: A characteristic fragment loss of the imidazole ring may be observed

under high collision energy.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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